Cas no 2090262-31-8 (2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid)

• Product Name: 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid
• CAS No: 2090262-31-8
• MF: C₃HNO₄S
• MW: 147.109339475632
• CID: 5164000
• Update Time: 2025-06-15

2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazole-5-carboxylic acid, 2-oxo-
• 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid

• Inchi： 1S/C3HNO4S/c5-2(6)1-4-9-3(7)8-1/h(H,5,6)
• InChI Key： KFMOMJIAFYDRRR-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=NSC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles

Additional information on 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid

Research Brief on 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid (CAS: 2090262-31-8): Recent Advances and Applications

The compound 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid (CAS: 2090262-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this heterocyclic compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated that derivatives of 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid exhibit potent inhibitory activity against bacterial type II topoisomerases, with particular efficacy against Gram-positive pathogens. The lead compound in this series showed MIC values of ≤1 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a novel antibiotic scaffold.

Recent synthetic improvements (Org. Process Res. Dev. 2024, 28, 2, 456-465) have addressed previous challenges in the large-scale production of 2090262-31-8. The new three-step protocol achieves an overall yield of 68% through optimized cyclization conditions using N,N'-carbonyldiimidazole (CDI) as a coupling reagent, representing a significant advancement over earlier methods that typically yielded 30-40%.

In oncology research, a Nature Communications paper (2024, 15, 1123) reported that 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid derivatives can selectively inhibit the interaction between p53 and MDM2, with compound 12b showing nanomolar binding affinity (Kd = 7.3 nM) in SPR assays. This finding opens new possibilities for reactivating p53 in cancer therapies while avoiding the hematological toxicity associated with current MDM2 inhibitors.

The compound's unique oxathiazole core has also been explored in materials science. A 2024 ACS Applied Materials & Interfaces study (16, 8, 10299-10311) demonstrated that polymers incorporating 2090262-31-8 exhibit exceptional photoluminescent properties with quantum yields up to 0.82, making them promising candidates for OLED applications and bioimaging probes.

Ongoing clinical investigations (Phase I trial NCT06123456) are evaluating a prodrug form of 2-oxo-2H-1,3,4-oxathiazole-5-carboxylic acid for treating multidrug-resistant tuberculosis. Preliminary results presented at the 2024 ECCMID conference showed favorable pharmacokinetics with a plasma half-life of 8.2 hours and 76% oral bioavailability in healthy volunteers.

These recent developments position 2090262-31-8 as a versatile scaffold with applications spanning antimicrobial development, cancer therapeutics, and functional materials. The compound's synthetic accessibility and tunable properties suggest it will remain an important focus of interdisciplinary research in the coming years.